![molecular formula C11H8N2O B1613734 4-(Pyridazin-3-YL)benzaldehyde CAS No. 328125-39-9](/img/structure/B1613734.png)
4-(Pyridazin-3-YL)benzaldehyde
Overview
Description
4-(Pyridazin-3-YL)benzaldehyde is a chemical compound with the molecular formula C11H8N2O . It is a derivative of benzaldehyde, where a pyridazinyl group is attached to the 4th carbon of the benzene ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring attached to a pyridazinyl group at the 4th carbon . The exact structure analysis is not available in the retrieved resources.Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available resources, it’s known that pyridazine compounds can undergo various reactions such as C-C bond cleavage, 6- endo - trig cyclizations, and [4 + 2] annulations .Physical And Chemical Properties Analysis
This compound has a molecular weight of 184.19 . It is a solid substance with a melting point of 52-57 °C . The density is predicted to be 1.147±0.06 g/cm3 .Future Directions
Research on pyridazine compounds, including 4-(Pyridazin-3-YL)benzaldehyde, is ongoing. For instance, substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives have been synthesized and evaluated for their anti-tubercular activity . Another study identified 4-acrylamido-N-(pyridazin-3-yl)benzamide as a potential anti-COVID-19 compound . These studies indicate that pyridazine compounds have significant potential in medicinal chemistry.
properties
IUPAC Name |
4-pyridazin-3-ylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O/c14-8-9-3-5-10(6-4-9)11-2-1-7-12-13-11/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGBGYYXYKMRMCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1)C2=CC=C(C=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90627129 | |
Record name | 4-(Pyridazin-3-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
328125-39-9 | |
Record name | 4-(Pyridazin-3-yl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90627129 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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